1-(3,4-Dihydroxyphenyl)-2-azidoethanone

• CAS RN: 165947-83-1
• Molecular Formula: C8H7N3O3
• Molecular Weight: 193.16 g/mol
• IUPAC Name: 2-azido-1-(3,4-dihydroxyphenyl)ethanone
• InChI: InChI=1S/C8H7N3O3/c9-11-10-4-8(14)5-1-2-6(12)7(13)3-5/h1-3,12-13H,4H2
• InChI Key: SMTHBLYIAYTTHN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)CN=[N+]=[N-])O)O

Description

1-(3,4-Dihydroxyphenyl)-2-azidoethanone is a useful research compound. Its molecular formula is C8H7N3O3 and its molecular weight is 193.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the solution of 4-chloroacetylcatechol (25 g) in DMF (200 ml) was added sodium azide (10.5 g), and the mixture was stirred at room temperature for 1 hour. The reaction mixture was diluted with ethyl acetate, washed with water and dried over anhydrous magnesium sulfate. After the solvent was evaporated, the solids thus obtained was washed with a solution of n-hexane:ether=5:1 to give 23.2 g of 4-azidoacetylcatechol (yield, 90%).